Cas no 2171836-49-8 (2-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropan-1-ol)

• Product Name: 2-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropan-1-ol
• CAS No: 2171836-49-8
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 5894017
• PubChem ID: 165598966
• Update Time: 2025-06-11

2-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropan-1-ol
• 2171836-49-8
• 2-[4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-yl]propan-1-ol
• EN300-1595524

• Inchi： 1S/C7H14N4O/c1-5(4-12)11-6(2)7(3-8)9-10-11/h5,12H,3-4,8H2,1-2H3
• InChI Key： GEWBLXVRNIYJPL-UHFFFAOYSA-N
• SMILES： OCC(C)N1C(C)=C(CN)N=N1

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 77Ų

Additional information on 2-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropan-1-ol

Comprehensive Overview of 2-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropan-1-ol (CAS No. 2171836-49-8)

The compound 2-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropan-1-ol (CAS No. 2171836-49-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an aminomethyl group and a 1,2,3-triazole ring, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies for inflammatory and infectious diseases.

One of the key features of 2-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropan-1-ol is its versatility in chemical reactions. The presence of both an aminomethyl and a hydroxyl group allows for diverse functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial in modern medicinal chemistry, where the demand for highly selective and low-toxicity compounds is growing. Recent studies have explored its role in enzyme inhibition and receptor modulation, highlighting its potential as a scaffold for novel therapeutics.

In the context of current trends, 2-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropan-1-ol aligns with the rising interest in small-molecule drugs and precision medicine. The compound's ability to interact with specific biological targets makes it a promising candidate for personalized treatment strategies. Additionally, its triazole moiety is known for its stability and bioavailability, which are critical factors in drug design. These attributes have led to increased searches for triazole-based compounds and aminomethyl derivatives in scientific databases and AI-driven research platforms.

From a synthetic perspective, the preparation of 2-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropan-1-ol involves multi-step organic reactions, often starting from readily available precursors. Optimizing the yield and purity of this compound is a focal point for chemists, as it directly impacts its applicability in downstream research. Recent advancements in green chemistry have also spurred interest in developing eco-friendly synthesis routes for such molecules, addressing the global push for sustainable pharmaceutical production.

The pharmacological potential of 2-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropan-1-ol extends to its anti-inflammatory and antimicrobial properties. Preliminary studies suggest that its derivatives could inhibit key pathways involved in chronic inflammation, making it a subject of interest for conditions like arthritis and autoimmune disorders. Moreover, its triazole ring is known to enhance antimicrobial activity, which is particularly relevant in the era of antibiotic resistance. These findings have prompted further investigations into its mechanism of action and therapeutic efficacy.

In summary, 2-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylpropan-1-ol (CAS No. 2171836-49-8) represents a compelling area of research with broad implications for drug development and biotechnology. Its structural features, combined with its biological activity, position it as a valuable tool for scientists exploring new frontiers in medicine. As the demand for innovative therapeutics continues to rise, this compound is likely to remain a focal point in both academic and industrial research.